N-benzyl-5,10,15,20-tetrakis(4-carboxyphenyl)porphine
N-benzyl-5,10,15,20-tetrakis(4-carboxyphenyl)porphine
Brand Name:
Vulcanchem
CAS No.:
108440-59-1
VCID:
VC0022377
InChI:
InChI=1S/C55H36N4O8/c60-52(61)36-14-6-32(7-15-36)48-40-22-23-41(56-40)49(33-8-16-37(17-9-33)53(62)63)43-25-27-45(58-43)51(35-12-20-39(21-13-35)55(66)67)47-29-28-46(59(47)30-31-4-2-1-3-5-31)50(44-26-24-42(48)57-44)34-10-18-38(19-11-34)54(64)65/h1-29,56H,30H2,(H,60,61)(H,62,63)(H,64,65)(H,66,67)
SMILES:
C1=CC=C(C=C1)CN2C3=CC=C2C(=C4C=CC(=N4)C(=C5C=CC(=C(C6=NC(=C3C7=CC=C(C=C7)C(=O)O)C=C6)C8=CC=C(C=C8)C(=O)O)N5)C9=CC=C(C=C9)C(=O)O)C1=CC=C(C=C1)C(=O)O
Molecular Formula:
C55H36N4O8
Molecular Weight:
880.9 g/mol
N-benzyl-5,10,15,20-tetrakis(4-carboxyphenyl)porphine
CAS No.: 108440-59-1
Main Products
VCID: VC0022377
Molecular Formula: C55H36N4O8
Molecular Weight: 880.9 g/mol
| CAS No. | 108440-59-1 |
|---|---|
| Product Name | N-benzyl-5,10,15,20-tetrakis(4-carboxyphenyl)porphine |
| Molecular Formula | C55H36N4O8 |
| Molecular Weight | 880.9 g/mol |
| IUPAC Name | 4-[23-benzyl-10,15,20-tris(4-carboxyphenyl)-21H-porphyrin-5-yl]benzoic acid |
| Standard InChI | InChI=1S/C55H36N4O8/c60-52(61)36-14-6-32(7-15-36)48-40-22-23-41(56-40)49(33-8-16-37(17-9-33)53(62)63)43-25-27-45(58-43)51(35-12-20-39(21-13-35)55(66)67)47-29-28-46(59(47)30-31-4-2-1-3-5-31)50(44-26-24-42(48)57-44)34-10-18-38(19-11-34)54(64)65/h1-29,56H,30H2,(H,60,61)(H,62,63)(H,64,65)(H,66,67) |
| Standard InChIKey | TYKXQJUSHZBYAO-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CN2C3=CC=C2C(=C4C=CC(=N4)C(=C5C=CC(=C(C6=NC(=C3C7=CC=C(C=C7)C(=O)O)C=C6)C8=CC=C(C=C8)C(=O)O)N5)C9=CC=C(C=C9)C(=O)O)C1=CC=C(C=C1)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CN2C3=CC=C2C(=C4C=CC(=N4)C(=C5C=CC(=C(C6=NC(=C3C7=CC=C(C=C7)C(=O)O)C=C6)C8=CC=C(C=C8)C(=O)O)N5)C9=CC=C(C=C9)C(=O)O)C1=CC=C(C=C1)C(=O)O |
| Synonyms | N-benzyl-5,10,15,20-tetrakis(4-carboxyphenyl)porphine N-bzHTCPP |
| PubChem Compound | 16131312 |
| Last Modified | Nov 11 2021 |
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